N-[(2-chlorophenyl)methyl]-4-[(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]benzamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-4-[(2,4-dioxo-1H-quinazolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C23H18ClN3O3/c24-19-7-3-1-5-17(19)13-25-21(28)16-11-9-15(10-12-16)14-27-22(29)18-6-2-4-8-20(18)26-23(27)30/h1-12H,13-14H2,(H,25,28)(H,26,30)
• InChI Key: OJCRXGWEXIKJAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC=CC=C4NC3=O)Cl
• Molecular Formula: C23H18ClN3O3
• Molecular Weight: 419.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (-CONH2), a benzamide group (a benzene ring attached to an amide group), and a tetrahydroquinazoline group (a type of heterocyclic compound). These functional groups suggest that this compound could have a variety of chemical properties and potential uses.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the amide group could be introduced through a reaction with an amine and a carboxylic acid or acyl chloride. The tetrahydroquinazoline group could be synthesized through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The benzamide and tetrahydroquinazoline groups are both aromatic, meaning they have a cyclic structure with alternating single and double bonds.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. For example, the amide group could undergo hydrolysis in the presence of an acid or base to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, it would likely be a solid at room temperature, and its solubility in water would depend on the polarity of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, it might interact with specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, it should be handled with care to avoid exposure.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in medicine or industry. Additionally, researchers could investigate ways to optimize its synthesis.